4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine

• IUPAC Name: 4-(3-chlorophenyl)-5-methyl-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H10ClN3/c1-6-9(10(12)14-13-6)7-3-2-4-8(11)5-7/h2-5H,1H3,(H3,12,13,14)
• InChI Key: HOORSUWNFBFXET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)N)C2=CC(=CC=C2)Cl
• Molecular Formula: C10H10ClN3
• DSSTOX Substance ID: DTXSID20490520
• Molecular Weight: 207.66 g/mol
• CAS RN: 62538-18-5

Description

4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine, commonly referred to as CMP, is an organic compound belonging to the class of pyrazolamines. It is an important reagent used in the synthesis of a variety of organic compounds and pharmaceuticals. CMP is also used in the synthesis of derivatives of pyrazolamine and its analogues, which are important in the field of medicinal chemistry and drug discovery. CMP is a versatile reagent and can be used to synthesize a variety of compounds with different functional groups and structures.

Scientific Research Applications

Antimicrobial and Anticancer Properties

4-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5-amine and its derivatives exhibit significant potential in antimicrobial and anticancer treatments. Hafez, El-Gazzar, and Al-Hussain (2016) synthesized novel pyrazole derivatives, demonstrating higher anticancer activity than the reference drug, doxorubicin, and exhibiting good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

Chemosensor Applications

Gao et al. (2018) developed a novel diarylethene containing a 3-(4-methylphenyl)-1H-pyrazol-5-amine, demonstrating excellent fluorescence sensing ability for Al3+ and Zn2+ ions, potentially useful in environmental monitoring and chemical sensing (Gao, Zhang, Li, & Pu, 2018).

Crystallography and Molecular Structure

Kumarasinghe, Hruby, and Nichol (2009) focused on the synthesis and structural analysis of certain pyrazole derivatives, providing insights into molecular conformation and crystal packing, which is crucial for understanding the compound's chemical behavior (Kumarasinghe, Hruby, & Nichol, 2009).

Synthesis and Structural Characterization

Kariuki, Abdel-Wahab, and El‐Hiti (2021) synthesized isostructural thiazole derivatives with 4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole. Their work highlights the synthesis process and the structural features of these compounds (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Anticancer and Antimicrobial Agents

Katariya, Vennapu, and Shah (2021) explored the synthesis of novel pyrazole derivatives with potential as anticancer and antimicrobial agents. They assessed these compounds against a panel of cancer cell lines and pathogenic strains, demonstrating their biological potency (Katariya, Vennapu, & Shah, 2021).